Cas no 67730-09-0 (2-N-Ethylamino-5-nitropyridine)

2-N-Ethylamino-5-nitropyridine is a nitropyridine derivative characterized by its nitro and ethylamino functional groups, which contribute to its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro group enhances electrophilic substitution reactions, while the ethylamino moiety offers potential for further functionalization. The compound exhibits stability under standard handling conditions, making it suitable for diverse synthetic applications. Its structural features enable its use in heterocyclic chemistry, particularly in the development of nitrogen-containing scaffolds. Proper storage and handling are recommended to maintain its integrity.
2-N-Ethylamino-5-nitropyridine structure
67730-09-0 structure
Product name:2-N-Ethylamino-5-nitropyridine
CAS No:67730-09-0
MF:C7H9N3O2
MW:167.165261030197
CID:881476
PubChem ID:97558

2-N-Ethylamino-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-5-nitropyridin-2-amine
    • 2-ethylamino-5-nitropyridine
    • 2-ethyl-amino-5-nitro-pyridine
    • AC1L3YRC
    • AC1Q20A5
    • AC1Q31HL
    • CTK5C6580
    • EINECS 266-985-6
    • ethyl-(5-nitro-pyridin-2-yl)amine
    • Ethyl-(5-nitro-pyridin-2-yl)-amine
    • NSC132420
    • SureCN5151678
    • 67730-09-0
    • NS00036168
    • SB53064
    • UNII-BX009BG5FS
    • BX009BG5FS
    • NSC-132420
    • CS-0090978
    • 2-N-Ethylamino-5-nitropyridine
    • BS-24639
    • AKOS008994896
    • XEGSKOYSJGIUCY-UHFFFAOYSA-N
    • NSC 132420
    • D75006
    • AM101130
    • 2-Pyridinamine, N-ethyl-5-nitro-
    • DTXSID30218010
    • SCHEMBL5151678
    • DB-319554
    • Inchi: InChI=1S/C7H9N3O2/c1-2-8-7-4-3-6(5-9-7)10(11)12/h3-5H,2H2,1H3,(H,8,9)
    • InChI Key: XEGSKOYSJGIUCY-UHFFFAOYSA-N
    • SMILES: CCNC1=NC=C(C=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.06957
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7Ų
  • XLogP3: 1.9

Experimental Properties

  • PSA: 68.06

2-N-Ethylamino-5-nitropyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E899605-1g
2-N-Ethylamino-5-nitropyridine
67730-09-0
1g
$98.00 2023-05-18
Apollo Scientific
OR911051-1g
2-N-Ethylamino-5-nitropyridine
67730-09-0 98%
1g
£100.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1161618-1g
N-Ethyl-5-nitropyridin-2-amine
67730-09-0 98%
1g
¥918.00 2024-05-04
A2B Chem LLC
AC84466-1g
2-N-Ethylamino-5-nitropyridine
67730-09-0 98%
1g
$75.00 2024-04-19
1PlusChem
1P006442-5g
N-ETHYL-5-NITROPYRIDIN-2-AMINE
67730-09-0 98%
5g
$217.00 2025-02-21
1PlusChem
1P006442-25g
N-ETHYL-5-NITROPYRIDIN-2-AMINE
67730-09-0 98%
25g
$566.00 2025-02-21
1PlusChem
1P006442-1g
N-ETHYL-5-NITROPYRIDIN-2-AMINE
67730-09-0 98%
1g
$83.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1161618-5g
N-Ethyl-5-nitropyridin-2-amine
67730-09-0 98%
5g
¥2775.00 2024-05-04
TRC
E899605-500mg
2-N-Ethylamino-5-nitropyridine
67730-09-0
500mg
$87.00 2023-05-18
Chemenu
CM311715-25g
2-N-Ethylamino-5-nitropyridine
67730-09-0 95%
25g
$426 2022-06-10

Additional information on 2-N-Ethylamino-5-nitropyridine

2-N-Ethylamino-5-Nitropyridine: An Overview of a Key Compound in Chemical and Pharmaceutical Research

2-N-Ethylamino-5-nitropyridine (CAS No. 67730-09-0) is a versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 2-N-Ethylamino-5-nitropyridine.

Chemical Properties and Structure

2-N-Ethylamino-5-nitropyridine is a pyridine derivative with an ethylamino group at the 2-position and a nitro group at the 5-position. Its molecular formula is C8H9N3O2, and it has a molecular weight of 171.18 g/mol. The compound exhibits strong electron-withdrawing properties due to the nitro group, which can influence its reactivity and stability in various chemical reactions. The ethylamino group, on the other hand, provides nucleophilic character, making 2-N-Ethylamino-5-nitropyridine a valuable intermediate in organic synthesis.

Synthesis Methods

The synthesis of 2-N-Ethylamino-5-nitropyridine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-nitropyridine with ethylamine in the presence of a suitable catalyst or base. This reaction typically proceeds via nucleophilic substitution, where the ethylamine attacks the pyridine ring at the 2-position. Another approach involves the nitration of 2-ethylaminopyridine, which can be more challenging due to the potential for side reactions and lower yields.

Applications in Chemical Research

2-N-Ethylamino-5-nitropyridine has found extensive use as a synthetic intermediate in the preparation of various organic compounds. Its unique structure makes it an excellent starting material for the synthesis of complex molecules with diverse functionalities. For instance, it can be used to introduce both electron-withdrawing and electron-donating groups into target molecules, which is crucial for fine-tuning their physical and chemical properties.

In addition to its role as an intermediate, 2-N-Ethylamino-5-nitropyridine has been explored for its potential as a ligand in coordination chemistry. The presence of both nitrogen atoms in different oxidation states allows it to form stable complexes with various metal ions, which can be utilized in catalysis and materials science.

Potential Therapeutic Applications

The pharmaceutical industry has shown increasing interest in compounds derived from pyridines due to their diverse biological activities. Recent studies have highlighted the potential of 2-N-Ethylamino-5-nitropyridine-based derivatives as therapeutic agents. For example, some derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Other studies have explored their use as antimicrobial agents, showing promising results against both Gram-positive and Gram-negative bacteria.

Beyond these applications, there is ongoing research into the use of 2-N-Ethylamino-5-nitropyridine-based compounds as anticancer agents. Preliminary studies suggest that certain derivatives can selectively target cancer cells by disrupting specific cellular processes or inducing apoptosis. While these findings are still in early stages, they underscore the potential of this compound class in developing novel therapeutic strategies.

Safety Considerations and Handling

Safety is a paramount concern when working with any chemical compound. While 2-N-Ethylamino-5-nitropyridine is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential risks. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in well-ventilated areas to minimize exposure to vapors or dust.

In terms of storage, 2-N-Ethylamino-5-nitropyridine should be kept in tightly sealed containers away from heat sources and incompatible materials. It is also advisable to store it under inert conditions to prevent degradation or unwanted reactions.

Conclusion

2-N-Ethylamino-5-nitropyridine (CAS No. 67730-09-0) is a multifaceted compound with significant potential in both chemical research and pharmaceutical development. Its unique chemical properties make it a valuable intermediate in organic synthesis and a promising candidate for developing new therapeutic agents. As research continues to uncover new applications and optimize existing methods, the importance of this compound is likely to grow further.

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